Cas no 1095907-63-3 (phenyl 4-bromo-3-methylbenzene-1-sulfonate)

• Product Name: phenyl 4-bromo-3-methylbenzene-1-sulfonate
• CAS No: 1095907-63-3
• MF: C₁₃H₁₁BrO₃S
• MW: 327.193641901016
• CID: 5320694
• Update Time: 2025-10-22

phenyl 4-bromo-3-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Phenyl 4-bromo-3-methylbenzenesulfonate (ACI)
• phenyl 4-bromo-3-methylbenzene-1-sulfonate

• Inchi： 1S/C13H11BrO3S/c1-10-9-12(7-8-13(10)14)18(15,16)17-11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： OVBMORVOJHRZKJ-UHFFFAOYSA-N
• SMILES： O=S(C1C=C(C)C(Br)=CC=1)(OC1C=CC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on phenyl 4-bromo-3-methylbenzene-1-sulfonate

Research Briefing on Phenyl 4-Bromo-3-Methylbenzene-1-Sulfonate (CAS: 1095907-63-3) in Chemical Biology and Pharmaceutical Applications

Phenyl 4-bromo-3-methylbenzene-1-sulfonate (CAS: 1095907-63-3) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This sulfonate ester derivative, characterized by its bromo and methyl substituents, serves as a versatile intermediate in organic synthesis and drug discovery. Recent studies have explored its potential in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active molecules. The compound's unique structural features make it a valuable building block for the synthesis of more complex pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of phenyl 4-bromo-3-methylbenzene-1-sulfonate as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromo substituent at the 4-position was found to facilitate efficient palladium-catalyzed cross-coupling reactions, enabling the construction of diverse biaryl systems. This synthetic flexibility has opened new avenues for structure-activity relationship (SAR) studies in BTK inhibitor development, with several derivatives showing promising activity in preclinical models of B-cell malignancies.

Another significant application of this compound was reported in ACS Chemical Biology, where it was utilized as a sulfonate donor in enzyme-mediated bioconjugation reactions. The study demonstrated that phenyl 4-bromo-3-methylbenzene-1-sulfonate could serve as an effective substrate for sulfotransferase enzymes, enabling site-specific modification of therapeutic proteins. This approach has potential implications for improving the pharmacokinetic properties of biologic drugs, particularly in terms of half-life extension and targeted delivery.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of phenyl 4-bromo-3-methylbenzene-1-sulfonate to improve yield and purity. A 2024 publication in Organic Process Research & Development described a continuous flow chemistry approach that reduces reaction times from hours to minutes while maintaining excellent selectivity. This methodological improvement is particularly relevant for scale-up processes in pharmaceutical manufacturing, addressing previous challenges associated with batch production of this intermediate.

The compound's mechanism of action in various biological contexts continues to be an area of active investigation. Computational studies using molecular docking and density functional theory (DFT) calculations have provided insights into how the bromo and sulfonate moieties influence molecular recognition processes. These theoretical studies complement experimental findings and contribute to the rational design of new derivatives with enhanced biological activity and selectivity profiles.

Looking forward, phenyl 4-bromo-3-methylbenzene-1-sulfonate remains a compound of significant interest in chemical biology and drug discovery. Its dual functionality as both a synthetic intermediate and potential pharmacophore component positions it as a valuable tool in medicinal chemistry. Ongoing research is exploring its applications in targeted protein degradation strategies and as a warhead in covalent inhibitor design, suggesting that this compound will continue to play an important role in pharmaceutical innovation.